Cas no 56914-95-5 ((3Aalpha,4beta,5beta,7beta,7aalpha)-Octahydro-4,7-methano-1H-indene-5-methanol)

• Product Name: (3Aalpha,4beta,5beta,7beta,7aalpha)-Octahydro-4,7-methano-1H-indene-5-methanol
• CAS No: 56914-95-5
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 372811
• PubChem ID: 21116840
• Update Time: 2024-02-29

(3Aalpha,4beta,5beta,7beta,7aalpha)-Octahydro-4,7-methano-1H-indene-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5S,7R,7aR)-rel-
• (3aalpha,4beta,5beta,7beta,7aalpha)-octahydro-4,7-methano-1H-indene-5-methanol
• (3aS,4R,5R,7S,7aS)-octahydro-1H-4,7-methanoinden-5-ylmethanol
• 4,7-Methano-1H-indene-5-methanol, octahydro-, (3aR,4R,5S,7R,7aR)-rel-
• (3aa,4ss,5ss,7ss,7aa)-octahydro-4,7-methano-1H-indene-5-methanol
• 4,7-Methano-1H-indene-5-methanol, octahydro-, (3aalpha,4beta,5beta,7beta,7aalpha)-
• Q27293622
• (3aS,3abeta,7abeta)-Octahydro-4alpha,7alpha-methano-1H-in
• (3Aalpha,4beta,5beta,7beta,7aalpha)-Octahydro-4,7-methano-1H-indene-5-methanol

• Inchi： 1S/C11H18O/c12-6-8-4-7-5-11(8)10-3-1-2-9(7)10/h7-12H,1-6H2/t7-,8+,9+,10+,11-/m1/s1
• InChI Key： HSPRVWPULGKMRC-ORMBPQIASA-N
• SMILES： OC[C@@H]1C[C@@H]2C[C@H]1[C@H]1CCC[C@H]12

Computed Properties

• Exact Mass: 166.136
• Monoisotopic Mass: 166.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.052
• Boiling Point: 271.8°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids